2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one

• Molecular Formula: C12H19F3N2O
• Molecular Weight: 264.29 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(3-piperidin-4-ylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C12H19F3N2O/c13-12(14,15)11(18)17-7-1-2-10(8-17)9-3-5-16-6-4-9/h9-10,16H,1-8H2
• InChI Key: GUNMZMXOTPEPKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C(F)(F)F)C2CCNCC2

Description

Preparation Methods

The synthesis of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one involves several steps. One common method includes the reaction of 2,2,2-trifluoroacetyl chloride with piperidine derivatives under controlled conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the process. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: The trifluoromethyl group can undergo nucleophilic substitution reactions with reagents like sodium methoxide, leading to the formation of substituted products

Scientific Research Applications

2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one is widely used in scientific research due to its versatile properties. Some of its applications include:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is used in the study of biological processes and as a tool for probing molecular interactions.

Industry: The compound is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. It can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one
• Molecular Formula : C₁₂H₁₉F₃N₂O
• Molecular Weight : 264.29 g/mol
• CAS Number : 1955553-41-9
• Structure: Features a bicyclic piperidine-piperidinyl scaffold with a trifluoroacetyl group.

The hydrochloride salt form (mentioned in ) indicates pharmaceutical relevance, likely improving solubility for biological applications.

Comparison with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The table below highlights key differences between the target compound and analogous trifluoroacetyl-piperidine/piperazine derivatives:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	Notable Properties
Target Compound : 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one	C₁₂H₁₉F₃N₂O	264.29	Bicyclic piperidine-piperidinyl core; trifluoroacetyl group	High rigidity; potential for enhanced receptor selectivity due to fused ring system
2,2,2-Trifluoro-1-(piperidin-1-yl)ethan-1-one	C₇H₁₀F₃NO	181.16	Single piperidine ring; trifluoroacetyl group	Simpler structure; lower lipophilicity (logP ~1.2)
2,2,2-Trifluoro-1-(4-phenylpiperazin-1-yl)ethan-1-one (4a)	C₁₃H₁₄F₃N₂O	280.26	Piperazine ring with phenyl substituent; trifluoroacetyl group	Enhanced aromatic interactions; NMR δ 7.35–7.25 (m, 5H, Ar–H)
2,2-Difluoro-1-(piperidin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-one (6a)	C₁₅H₁₅F₅NO	332.29	Difluoroacetyl group; 4-(trifluoromethyl)phenyl substituent	Increased steric bulk; HRMS m/z: 332.1460 ([M+H]⁺)
2,2,2-Trifluoro-1-(4-(4-methylpentyl)piperidin-1-yl)ethan-1-one (3c)	C₁₃H₂₂F₃NO	265.32	4-Methylpentyl chain on piperidine; trifluoroacetyl group	Higher lipophilicity (predicted logP ~3.5); potential for membrane penetration
1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	C₁₄H₁₅F₂NO₂	267.27	Difluorobenzoyl substituent; acetyl group	Risperidone impurity; aromatic fluorine enhances metabolic stability

Functional and Pharmacological Insights

• Role of Substituents: Bicyclic Core (Target Compound): The fused piperidine-piperidinyl system may confer conformational rigidity, reducing entropy penalties during receptor binding compared to monocyclic analogs like . Aromatic Substitutents (4a, 6a): Phenyl or trifluoromethylphenyl groups (e.g., ) introduce π-π stacking capabilities, relevant for CNS-targeting applications. Alkyl Chains (3c): The 4-methylpentyl chain in increases lipophilicity, likely enhancing blood-brain barrier permeability.
• Piperidine/piperazine derivatives are common in dopamine and serotonin receptor modulators, indicating possible CNS applications .

Biological Activity

2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one, also known by its CAS number 1955554-12-7, is a compound with potential therapeutic applications due to its unique structural properties. This article delves into its biological activity, focusing on pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₂H₂₀ClF₃N₂O
Molecular Weight	300.75 g/mol
IUPAC Name	2,2,2-trifluoro-1-(3-piperidin-4-ylpiperidin-1-yl)ethanone hydrochloride
Appearance	White powder
Storage Temperature	Room temperature

Biological Activity Overview

Research indicates that compounds containing piperidine and trifluoromethyl groups exhibit a range of biological activities. The specific biological effects of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one include:

1. Antitumor Activity
Studies have suggested that piperidine derivatives can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest. For instance, compounds with similar structures have shown efficacy against BRAF(V600E) mutations in melanoma cells .

2. Antimicrobial Properties
The compound's structure suggests potential antimicrobial activity. Piperidine derivatives are known to interact with bacterial membranes and inhibit essential enzymes, leading to bacterial cell death. Research on related compounds has demonstrated significant antibacterial effects against Gram-positive and Gram-negative bacteria .

3. Central Nervous System Effects
Given the presence of piperidine moieties, there is potential for neuropharmacological activity. Compounds in this class often exhibit properties such as anxiolytic or antidepressant effects by modulating neurotransmitter systems .

Structure-Activity Relationships (SAR)

The biological activity of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one can be influenced by modifications to its structure:

Modification	Effect on Activity
Trifluoromethyl Group	Enhances lipophilicity and membrane permeability
Piperidine Substitution	Alters receptor binding affinity and selectivity
Hydrochloride Form	Improves solubility in biological systems

Case Studies and Research Findings

Several studies have explored the biological effects of similar piperidine derivatives:

Case Study 1: Antitumor Efficacy
A study evaluated a series of piperidine-based compounds against various cancer cell lines. The results indicated that modifications at the piperidine nitrogen significantly impacted cytotoxicity and selectivity towards cancer cells over normal cells .

Case Study 2: Antimicrobial Screening
In vitro assays demonstrated that piperidine derivatives exhibited varying degrees of antibacterial activity against Staphylococcus aureus and Escherichia coli. The presence of trifluoromethyl groups was correlated with increased potency .